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Compound of Interest

Compound Name: 6-Bromoquinolin-2-amine

Cat. No.: B1338655

6-Bromoquinolin-2-amine is a chemical compound utilized in various research and
development applications, particularly in the synthesis of bioactive molecules for
pharmaceuticals.[1] Its structure, characterized by a bromine substitution on the quinoline ring,
makes it a valuable building block in medicinal chemistry.[1]

Quantitative Data Summary

The fundamental molecular properties of 6-Bromoquinolin-2-amine are summarized below.

Property Value Source

PubChem[2], Chemical-

Suppliers[3], Santa Cruz
Molecular Formula CoH7BrN2 )

Biotechnology[4], Chem-

Impex[1]

PubChem[2], Chemical-
] Suppliers[3], Santa Cruz

Molecular Weight 223.07 g/mol )
Biotechnology[4], Chem-

Impex[1]

Monoisotopic Mass 221.97926 Da PubChem|[2]

Chemical-Suppliers[3], Santa
CAS Number 791626-58-9 Cruz Biotechnology[4], Chem-
Impex[1]
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Experimental Protocols

The data presented in this guide are derived from computational methods and established
chemical databases. For instance, the molecular weight and formula are computed by
PubChem 2.2 (release 2025.04.14).[2] Detailed experimental protocols for determining these
properties, such as mass spectrometry for molecular weight verification or elemental analysis
for formula confirmation, would follow standard laboratory procedures. These are not detailed
here but are foundational techniques in analytical chemistry.

Data Visualization

The logical relationship between the compound's name, its empirical formula, and its calculated
molecular weight is illustrated below.
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Caption: Core properties of 6-Bromoquinolin-2-amine.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1338655?utm_src=pdf-body-img
https://www.benchchem.com/product/b1338655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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